Cas no 1355736-00-3 (N-[2-fluoro-5-(5-methyl-1H-1,2,3,4-tetrazol-1-yl)phenyl]-2-(methylsulfanyl)pyridine-4-carboxamide)

• Product Name: N-[2-fluoro-5-(5-methyl-1H-1,2,3,4-tetrazol-1-yl)phenyl]-2-(methylsulfanyl)pyridine-4-carboxamide
• CAS No: 1355736-00-3
• MF: C₁₅H₁₃FN₆OS
• MW: 344.366723775864
• CID: 5802510
• PubChem ID: 56783723
• Update Time: 2025-10-23

N-[2-fluoro-5-(5-methyl-1H-1,2,3,4-tetrazol-1-yl)phenyl]-2-(methylsulfanyl)pyridine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• AKOS033117141
• Z1155122887
• N-[2-fluoro-5-(5-methyl-1H-1,2,3,4-tetrazol-1-yl)phenyl]-2-(methylsulfanyl)pyridine-4-carboxamide
• N-[2-fluoro-5-(5-methyltetrazol-1-yl)phenyl]-2-methylsulfanylpyridine-4-carboxamide
• 1355736-00-3
• EN300-26609910

• Inchi： 1S/C15H13FN6OS/c1-9-19-20-21-22(9)11-3-4-12(16)13(8-11)18-15(23)10-5-6-17-14(7-10)24-2/h3-8H,1-2H3,(H,18,23)
• InChI Key： ZRYNAEQWEDLESD-UHFFFAOYSA-N
• SMILES： S(C)C1C=C(C=CN=1)C(NC1=C(C=CC(=C1)N1C(C)=NN=N1)F)=O

Computed Properties

• Exact Mass: 344.08555840g/mol
• Monoisotopic Mass: 344.08555840g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 444
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 111Ų

Additional information on N-[2-fluoro-5-(5-methyl-1H-1,2,3,4-tetrazol-1-yl)phenyl]-2-(methylsulfanyl)pyridine-4-carboxamide

N-[2-Fluoro-5-(5-Methyl-1H-1,2,3,4-tetrazol-1-yl)phenyl]-2-(methylsulfanyl)pyridine-4-carboxamide (CAS No. 1355736-00-3): A Comprehensive Overview

N-[2-Fluoro-5-(5-methyl-1H-1,2,3,4-tetrazol-1-yl)phenyl]-2-(methylsulfanyl)pyridine-4-carboxamide (CAS No. 1355736-00-3) is a compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential therapeutic applications. This compound belongs to a class of molecules known as tetrazoles, which are characterized by their five-membered ring containing four nitrogen atoms and one carbon atom. The presence of the tetrazole moiety in this compound imparts several desirable properties, such as enhanced metabolic stability and improved pharmacokinetic profiles.

The structure of N-[2-fluoro-5-(5-methyl-1H-1,2,3,4-tetrazol-1-yl)phenyl]-2-(methylsulfanyl)pyridine-4-carboxamide is particularly noteworthy due to the combination of a fluoro-substituted phenyl ring and a methylsulfanyl-substituted pyridine ring. These functional groups contribute to the compound's overall bioactivity and selectivity. The fluoro substitution on the phenyl ring can enhance the lipophilicity of the molecule, which is crucial for its ability to cross biological membranes and reach its target sites. Meanwhile, the methylsulfanyl group on the pyridine ring can modulate the compound's electronic properties and influence its binding affinity to specific receptors.

Recent studies have explored the potential therapeutic applications of N-[2-fluoro-5-(5-methyl-1H-1,2,3,4-tetrazol-1-yl)phenyl]-2-(methylsulfanyl)pyridine-4-carboxamide. One notable area of research is its activity as an inhibitor of specific enzymes involved in various disease pathways. For instance, this compound has shown promising results in inhibiting enzymes associated with inflammation and cancer. The tetrazole moiety is known for its ability to form strong hydrogen bonds with target proteins, which can enhance the compound's binding affinity and efficacy.

In addition to its enzymatic inhibition properties, N-[2-fluoro-5-(5-methyl-1H-1,2,3,4-tetrazol-1-yl)phenyl]-2-(methylsulfanyl)pyridine-4-carboxamide has also been investigated for its potential as an antiviral agent. Studies have demonstrated that this compound can effectively inhibit the replication of certain viruses by interfering with key viral enzymes or host cell factors required for viral replication. This makes it a promising candidate for further development in antiviral therapies.

The pharmacokinetic properties of N-[2-fluoro-5-(5-methyl-1H-1,2,3,4-tetrazol-1-yl)phenyl]-2-(methylsulfanyl)pyridine-4-carboxamide have also been extensively studied. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Its high oral bioavailability and long half-life make it suitable for chronic administration in therapeutic settings. Furthermore, the compound's low toxicity and minimal side effects have been observed in preclinical studies, which are essential factors for its potential use in clinical applications.

From a synthetic chemistry perspective, the preparation of N-[2-fluoro-5-(5-methyl-1H-1,2,3,4-tetrazol-1-yl)phenyl]-2-(methylsulfanyl)pyridine-4-carboxamide involves several well-established synthetic routes. One common approach involves the reaction of 2-fluoroaniline with 5-methyltetrazole to form the substituted aniline intermediate. This intermediate is then coupled with 2-methylthiopyridine carboxylic acid chloride using standard coupling conditions to yield the final product. The synthetic route is highly reproducible and scalable, making it suitable for large-scale production if needed.

In conclusion, N-[2-fluoro-5-(5-methyl-1H-1,2,3,4-tetrazol-1-y l)phenyl]-2-(methylsulfanyl)pyridine - 4 - carboxamide (CAS No. 1355736 - 00 - 3) represents a promising compound with diverse therapeutic potential. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development in various medical applications. As ongoing studies continue to uncover new insights into its mechanisms of action and biological effects, this compound is likely to play a significant role in advancing our understanding and treatment of several diseases.